3-Bromo-5-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 3-bromo-5-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-9-6-10(14)8-12(7-9)15-11-4-2-1-3-5-11/h6-8,11,14H,1-5H2
• InChI Key: NDXAMOYCXGZKEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=CC(=C2)O)Br

Description

3-Bromo-5-(cyclohexyloxy)phenol is a brominated phenolic compound characterized by a bromine atom at the 3-position and a cyclohexyloxy group at the 5-position of the phenol ring. The cyclohexyloxy substituent introduces steric bulk and lipophilicity, which may influence solubility, reactivity, and biological interactions compared to simpler phenolic derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(cyclohexyloxy)phenol typically involves the bromination of 5-(cyclohexyloxy)phenol. This can be achieved through electrophilic aromatic substitution using bromine or other brominating agents such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide. The reaction is usually carried out in a solvent like acetic acid or dichloromethane at room temperature or slightly elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of 3-Bromo-5-(cyclohexyloxy)phenol may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction conditions such as temperature, pressure, and reagent concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(cyclohexyloxy)phenol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in nucleophilic aromatic substitution reactions.

Oxidation Reactions: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The bromine atom can be reduced to form the corresponding phenol without the bromine substituent.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium tert-butoxide in polar aprotic solvents such as dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).

Major Products

Substitution: Products depend on the nucleophile used, such as 3-amino-5-(cyclohexyloxy)phenol when using an amine nucleophile.

Oxidation: Formation of quinones or other oxidized phenolic compounds.

Reduction: Formation of 5-(cyclohexyloxy)phenol.

Scientific Research Applications

3-Bromo-5-(cyclohexyloxy)phenol has various applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(cyclohexyloxy)phenol depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific biochemical pathways. The bromine atom and the phenolic group play crucial roles in its reactivity and interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Bromo-5-(cyclohexyloxy)phenol with key analogs based on substituent variations at the 5-position of the phenol ring.

Substituent Effects on Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Properties
3-Bromo-5-(cyclohexyloxy)phenol*	C₁₂H₁₅BrO₂	283.16 (calculated)	Cyclohexyloxy	High lipophilicity; steric hindrance may reduce enzymatic interactions .
3-Bromo-5-(hydroxymethyl)phenol	C₇H₇BrO₂	203.04	Hydroxymethyl	Increased polarity; potential for hydrogen bonding and solubility in aqueous media .
3-Bromo-5-phenylphenol	C₁₂H₉BrO	249.10	Phenyl	Enhanced aromatic stacking potential; moderate lipophilicity .
3-Bromo-5-(4-chlorophenyl)phenol	C₁₂H₈BrClO	283.55	4-Chlorophenyl	Electron-withdrawing Cl may enhance stability and alter reactivity .
3-Bromo-5-(trifluoromethoxy)phenol	C₇H₄BrF₃O₂	265.01 (calculated)	Trifluoromethoxy	High electronegativity; potential metabolic resistance .

Note: *Calculated values for 3-Bromo-5-(cyclohexyloxy)phenol are inferred from structural analogs.